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Compound of Interest

Compound Name: Pentylcyclohexane

CAS No.: 4292-92-6

Cat. No.: B1580667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentylcyclohexane is a cycloalkane hydrocarbon that can be found in various petroleum

products and as a potential environmental contaminant. Accurate and reliable quantitative

analysis of pentylcyclohexane is crucial for quality control in the petrochemical industry,

environmental monitoring, and in toxicological studies within drug development. Gas

chromatography (GC) is the premier analytical technique for the separation and quantification

of volatile and semi-volatile compounds like pentylcyclohexane, offering high resolution and

sensitivity. When coupled with a mass spectrometer (MS), GC-MS provides definitive

identification based on the compound's unique mass spectrum.

This document provides a detailed application note and a comprehensive protocol for the

analysis of pentylcyclohexane using gas chromatography.
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Experimental Protocols
Sample Preparation
Given that pentylcyclohexane is a non-polar hydrocarbon, sample preparation is

straightforward.

Materials:

Pentylcyclohexane standard (≥99% purity)

High-purity volatile solvent (e.g., hexane, dichloromethane)

Volumetric flasks

Micropipettes

Autosampler vials with caps

Procedure:

Standard Solution Preparation: Prepare a stock solution of pentylcyclohexane at a

concentration of 1000 µg/mL in hexane.

Working Standards: From the stock solution, prepare a series of working standards by serial

dilution in hexane to cover the desired calibration range (e.g., 1, 5, 10, 25, 50, and 100

µg/mL).

Sample Preparation: For unknown samples, dissolve a precisely weighed amount in a known

volume of hexane. If the sample is a liquid, a direct dilution may be performed. Ensure the

final concentration is within the calibration range.

Vialing: Transfer the prepared standards and samples into 2 mL autosampler vials for GC

analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)
Method
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The following method is a general guideline and can be adapted based on the specific

instrumentation available.

Instrumentation:

Gas Chromatograph equipped with a split/splitless injector and a mass spectrometer

detector.

GC Conditions:

Column: A non-polar column such as a DB-5ms, HP-5ms, or equivalent (30 m x 0.25 mm

I.D., 0.25 µm film thickness) is recommended.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injector Temperature: 250°C.

Injection Mode: Splitless (for low concentrations) or Split (e.g., 50:1 for higher

concentrations).

Injection Volume: 1 µL.

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: Increase to 200°C at a rate of 10°C/min.

Hold: Hold at 200°C for 5 minutes.

Transfer Line Temperature: 280°C.

MS Conditions:

Ion Source Temperature: 230°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 300.
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Solvent Delay: 3 minutes.

Data Presentation
Quantitative Data Summary
The following table summarizes key quantitative data for the GC analysis of

pentylcyclohexane.

Parameter Value Reference

Molecular Formula C₁₁H₂₂ [1][2][3][4]

Molecular Weight 154.29 g/mol [1][2][3][4]

Kovats Retention Index

(Standard Non-Polar Column)
1121 - 1147 [5]

Kovats Retention Index (Semi-

Standard Non-Polar Column)
1128 - 1155 [5]

Kovats Retention Index

(Standard Polar Column)
1288 - 1320 [5]

Mass Spectral Data
The electron ionization mass spectrum of pentylcyclohexane is characterized by a series of

hydrocarbon fragments. The major fragmentation pathways involve the loss of alkyl chains and

the opening of the cyclohexane ring.
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Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Putative Fragment

41 85 C₃H₅⁺

55 95 C₄H₇⁺

69 60 C₅H₉⁺

82 100 C₆H₁₀⁺

83 98 C₆H₁₁⁺

154 15 C₁₁H₂₂⁺ (Molecular Ion)

Note: Relative intensities are approximate and may vary slightly between instruments. The

base peak in the mass spectrum of pentylcyclohexane is typically observed at m/z 82.[5]
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Caption: Experimental workflow for the GC-MS analysis of pentylcyclohexane.
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Caption: Key components of the gas chromatography system.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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